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Introduction
Aureobasidin A is a cyclic depsipeptide antibiotic with potent antifungal activity, particularly

against yeasts of the Candida species.[1][2][3] Its unique mechanism of action, targeting the

essential fungal enzyme inositol phosphorylceramide (IPC) synthase, makes it a compelling

candidate for combination therapy, especially in the context of rising antifungal resistance.[4][5]

[6] These application notes provide a summary of the synergistic interactions of Aureobasidin A

with other antifungal agents, along with detailed protocols for assessing these effects in a

laboratory setting.

The primary rationale for exploring these combinations is to enhance the efficacy of existing

antifungals, potentially reduce required dosages to minimize toxicity, and overcome resistance

mechanisms.[7] Studies have shown that Aureobasidin A exhibits a potent synergistic effect

when combined with azole antifungals, such as fluconazole, against fluconazole-resistant

Candida albicans isolates.[1][2][3]

Mechanism of Synergistic Action
The synergistic interaction between Aureobasidin A and azoles is thought to stem from their

distinct but complementary mechanisms of action. Aureobasidin A inhibits IPC synthase, a

crucial enzyme in the fungal sphingolipid biosynthesis pathway.[4][5] This disrupts the integrity

of the cell membrane. Simultaneously, azoles inhibit lanosterol 14-α-demethylase, an enzyme
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required for ergosterol biosynthesis, another critical component of the fungal cell membrane.

The dual assault on membrane biosynthesis pathways likely leads to increased membrane

instability and cell death.

Furthermore, some evidence suggests that Aureobasidin A may also inhibit the function of

multidrug efflux pumps, such as CaCdr2p, which are often responsible for azole resistance.[8]

This inhibition would lead to an intracellular accumulation of the azole, thereby restoring its

antifungal activity.

Data Presentation: Synergistic Activity of
Aureobasidin A
The following table summarizes the quantitative data from studies investigating the synergistic

effects of Aureobasidin A with other antifungal agents. The Fractional Inhibitory Concentration

Index (FICI) is a common measure of synergy, where a value of ≤ 0.5 indicates a synergistic

interaction.
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Organism Antifungal Agent(s) Key Findings Reference

Fluconazole-resistant

Candida albicans

Aureobasidin A +

Fluconazole

Potent inhibitory

effects observed. A

reduced Minimum

Inhibitory

Concentration (MIC)

of fluconazole from 4

to 0.12 µg/mL was

demonstrated in the

presence of

Aureobasidin A. FICI

values below 0.5

indicated synergy.

[1][2][3]

Candida glabrata
Aureobasidin A +

Fluconazole

MIC50 and MIC90 for

Aureobasidin A were

0.25-2 µg/mL, while

for fluconazole they

were 32-64 µg/mL.

Synergy was

observed between the

two agents.

[1][2][3]

Candida spp. (clinical

resistant strains)

Aureobasidin A +

Amphotericin B

The interaction was

found to be indifferent,

with no synergistic or

antagonistic effect

observed.

[8]

Candida spp. biofilms
Aureobasidin A +

Fluconazole

While the FICI method

did not show synergy

against biofilms, the

BLISS independence

model indicated a

synergistic effect

against C. albicans

strains 1114 and 12-

99.

[8]
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Experimental Protocols
Protocol 1: Determination of Antifungal Synergy using
the Checkerboard Broth Microdilution Method
This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) M27-Ed4

guidelines and the checkerboard method to assess the in vitro interaction between

Aureobasidin A and another antifungal agent.[1][2][3]

Materials:

Aureobasidin A (stock solution of known concentration)

Second antifungal agent (e.g., Fluconazole, stock solution of known concentration)

RPMI 1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

96-well microtiter plates

Fungal isolate (e.g., Candida albicans)

Spectrophotometer or microplate reader (530 nm)

Sterile water or solvent for drug dilution (e.g., DMSO)

Procedure:

Inoculum Preparation:

Culture the fungal isolate on an appropriate agar medium (e.g., Sabouraud Dextrose Agar)

at 35°C for 24-48 hours.

Prepare a cell suspension in sterile saline, adjusting the turbidity to a 0.5 McFarland

standard (approximately 1-5 x 10^6 CFU/mL).

Dilute this suspension 1:1000 in RPMI 1640 medium to obtain a final inoculum

concentration of 1-5 x 10^3 CFU/mL.
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Drug Dilution Plate Preparation (Checkerboard Assay):

Prepare serial dilutions of Aureobasidin A and the second antifungal agent in RPMI 1640

medium in separate 96-well plates (master plates).

In a new 96-well plate (test plate), add 50 µL of RPMI 1640 medium to all wells.

Along the x-axis, add 50 µL of each Aureobasidin A dilution in duplicate.

Along the y-axis, add 50 µL of each dilution of the second antifungal agent in duplicate.

This will create a matrix of drug combinations.

Include wells with each drug alone (growth controls) and wells with no drugs (negative

control).

Inoculation and Incubation:

Add 100 µL of the prepared fungal inoculum to each well of the test plate.

The final volume in each well will be 200 µL.

Incubate the plate at 35°C for 24-48 hours.

Reading the Results:

Determine the Minimum Inhibitory Concentration (MIC) for each drug alone and in

combination. The MIC is the lowest concentration of the drug that causes a significant

inhibition of growth (typically ≥50% reduction) compared to the drug-free control well.

Growth can be assessed visually or by reading the optical density at 530 nm.

Data Analysis (Calculation of FICI):

The Fractional Inhibitory Concentration (FIC) is calculated for each drug:

FIC of Aureobasidin A = (MIC of Aureobasidin A in combination) / (MIC of Aureobasidin A

alone)
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FIC of second antifungal = (MIC of second antifungal in combination) / (MIC of second

antifungal alone)

The FICI is the sum of the individual FICs:

FICI = FIC of Aureobasidin A + FIC of second antifungal

Interpret the FICI value:

Synergy: FICI ≤ 0.5

Indifference: 0.5 < FICI ≤ 4.0

Antagonism: FICI > 4.0
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Caption: Proposed mechanism of synergistic action between Aureobasidin A and azole

antifungals.

Experimental Workflow for Synergy Testing
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Caption: Workflow for determining antifungal synergy using the checkerboard method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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